Cas no 899390-04-6 (1-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-4-(pyridin-2-yl)piperazine)
1-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-4-(pyridin-2-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-phenyl-5-propan-2-yl-7-(4-pyridin-2-ylpiperazin-1-yl)pyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 2-methyl-5-(1-methylethyl)-3-phenyl-7-[4-(2-pyridinyl)-1-piperazinyl]-
- 1-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-4-(pyridin-2-yl)piperazine
-
- Inchi: 1S/C25H28N6/c1-18(2)21-17-23(30-15-13-29(14-16-30)22-11-7-8-12-26-22)31-25(27-21)24(19(3)28-31)20-9-5-4-6-10-20/h4-12,17-18H,13-16H2,1-3H3
- InChI Key: ORPBHPCDRSTPAS-UHFFFAOYSA-N
- SMILES: C12=C(C3=CC=CC=C3)C(C)=NN1C(N1CCN(C3=NC=CC=C3)CC1)=CC(C(C)C)=N2
1-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-4-(pyridin-2-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3348-0215-2μmol |
1-[2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]-4-(pyridin-2-yl)piperazine |
899390-04-6 | 90%+ | 2μmol |
$57.0 | 2023-07-27 | |
| Life Chemicals | F3348-0215-5μmol |
1-[2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]-4-(pyridin-2-yl)piperazine |
899390-04-6 | 90%+ | 5μmol |
$63.0 | 2023-07-27 | |
| Life Chemicals | F3348-0215-10μmol |
1-[2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]-4-(pyridin-2-yl)piperazine |
899390-04-6 | 90%+ | 10μmol |
$69.0 | 2023-07-27 | |
| Life Chemicals | F3348-0215-20μmol |
1-[2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]-4-(pyridin-2-yl)piperazine |
899390-04-6 | 90%+ | 20μmol |
$79.0 | 2023-07-27 | |
| Life Chemicals | F3348-0215-1mg |
1-[2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]-4-(pyridin-2-yl)piperazine |
899390-04-6 | 90%+ | 1mg |
$54.0 | 2023-07-27 | |
| Life Chemicals | F3348-0215-2mg |
1-[2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]-4-(pyridin-2-yl)piperazine |
899390-04-6 | 90%+ | 2mg |
$59.0 | 2023-07-27 | |
| Life Chemicals | F3348-0215-3mg |
1-[2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]-4-(pyridin-2-yl)piperazine |
899390-04-6 | 90%+ | 3mg |
$63.0 | 2023-07-27 | |
| Life Chemicals | F3348-0215-4mg |
1-[2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]-4-(pyridin-2-yl)piperazine |
899390-04-6 | 90%+ | 4mg |
$66.0 | 2023-07-27 | |
| Life Chemicals | F3348-0215-5mg |
1-[2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]-4-(pyridin-2-yl)piperazine |
899390-04-6 | 90%+ | 5mg |
$69.0 | 2023-07-27 | |
| Life Chemicals | F3348-0215-10mg |
1-[2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl]-4-(pyridin-2-yl)piperazine |
899390-04-6 | 90%+ | 10mg |
$79.0 | 2023-07-27 |
1-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-4-(pyridin-2-yl)piperazine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-4-(pyridin-2-yl)piperazine
1-2-Methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl-4-(pyridin-2-yl)piperazine: A Comprehensive Overview
The compound with CAS No 899390-04-6, known as 1-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl-4-(pyridin-2-yl)piperazine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their potential therapeutic applications. The structure of this molecule is characterized by a pyrazolo[1,5-a]pyrimidine core, which is fused with a piperazine ring and substituted with various groups such as methyl, phenyl, and propan-2-yl moieties. These substituents play a crucial role in determining the compound's biological activity and pharmacokinetic properties.
Recent studies have highlighted the potential of 1,5-a pyrimidine derivatives as inhibitors of various enzyme targets, including kinases and proteases. The pyrazolo[1,5-a]pyrimidine scaffold has been shown to exhibit potent inhibitory activity against several disease-related enzymes, making it a valuable structure for drug discovery. The presence of the piperazine ring in this compound further enhances its ability to interact with biological targets due to its nitrogen atoms, which can form hydrogen bonds and other non-covalent interactions.
The methyl group and phenyl group substituents on the pyrazolo[1,5-a]pyrimidine core contribute to the compound's lipophilicity and stability. The propan-2-yl group, on the other hand, introduces branching into the molecule, which can improve its solubility and bioavailability. These structural features make 1-methyl-pyrazolo[1,5-a]pyrimidine derivatives attractive candidates for the development of orally bioavailable drugs.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and microwave-assisted synthesis. These methods not only improve the yield but also reduce the time required for synthesis. The use of green chemistry principles in the synthesis of this compound has also been explored, making it more environmentally friendly.
In terms of applications, this compound has shown promise in preclinical studies as an anti-cancer agent. It has demonstrated selective inhibition of certain oncogenic kinases, which are key drivers in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases. However, further studies are required to fully understand its mechanism of action and safety profile.
The pyridin-2-yl group attached to the piperazine ring adds another layer of complexity to this molecule. This group can participate in π–π interactions with biological targets, enhancing the compound's binding affinity. Furthermore, it can act as a site for post-translational modifications or serve as a handle for conjugation with other molecules in drug delivery systems.
In conclusion, CAS No 899390-046 represents a novel chemical entity with significant potential in drug discovery and development. Its unique structure and substituents make it a valuable tool for exploring new therapeutic strategies against various diseases. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing medicinal chemistry and personalized medicine.
899390-04-6 (1-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-4-(pyridin-2-yl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)